Cas no 477510-99-9 (4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 477510-99-9
• MF: C₁₉H₁₉FN₂OS
• MW: 342.430366754532
• CID: 6196667
• PubChem ID: 3598837
• Update Time: 2025-10-29

4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• AKOS024600869
• 4-tert-butyl-N-[(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 477510-99-9
• (Z)-4-(tert-butyl)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• F0834-0807
• 4-tert-butyl-N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C19H19FN2OS/c1-19(2,3)13-7-5-12(6-8-13)17(23)21-18-22(4)15-10-9-14(20)11-16(15)24-18/h5-11H,1-4H3/b21-18-
• InChI Key： JHXWWGTUMZEVRJ-UZYVYHOESA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)C(C)(C)C)=O)/N(C)C2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 342.12021257g/mol
• Monoisotopic Mass: 342.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 58Ų

Additional information on 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 477510-99-9)

4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by the CAS number 477510-99-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-tert-butyl substituent and the N-(2Z)-6-fluoro-3-methyl moiety, contribute to its unique chemical properties and biological interactions.

The benzothiazole core is a pivotal pharmacophore in drug discovery, exhibiting a broad spectrum of biological effects ranging from antimicrobial to anti-inflammatory properties. The introduction of fluorine at the 6-fluoro position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the 3-methyl group influences the electronic distribution and reactivity of the benzamide moiety, potentially modulating its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high precision. Studies have suggested that 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may interact with specific enzymes or receptors involved in critical biological pathways. For instance, preliminary in silico analyses indicate potential inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses.

In vitro studies have begun to elucidate the pharmacological profile of this compound. The 4-tert-butyl group appears to stabilize the molecule during metabolic processes, reducing degradation and prolonging its bioavailability. The N-(2Z) configuration suggests a specific spatial orientation that may enhance binding to target proteins. Furthermore, the presence of a fluorine atom at position 6 has been shown to improve binding interactions by increasing hydrophobic interactions with aromatic pockets in protein targets.

The synthesis of 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzothiazole ring system efficiently. The introduction of fluorine substituents often presents challenges due to their reactivity and sensitivity to certain reaction conditions; however, recent innovations in fluorination techniques have made it more feasible to incorporate fluorine atoms into complex molecular frameworks.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Emerging research indicates that benzothiazole derivatives may play a crucial role in modulating immune responses and combating chronic inflammatory diseases. The structural features of 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide make it an attractive candidate for further exploration in this domain. By targeting key inflammatory pathways, this compound could offer novel therapeutic strategies for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Moreover, the benzamide moiety in this molecule suggests potential activity against pain-related disorders. Benzamides are known for their analgesic properties and have been incorporated into several marketed drugs. The unique substitution pattern in 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may confer enhanced efficacy or selectivity compared to existing benzamide-based therapeutics. This has prompted researchers to investigate its potential as a lead compound for developing new pain management agents.

The development of novel pharmaceuticals relies heavily on understanding the structure-property relationships that govern biological activity. In the case of 4-tert-butyl-N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, computational studies have been instrumental in predicting how modifications at different positions within the molecule can influence its biological profile. For example, changes at the 4-substituent position or alterations to the fluorine atom’s electronic environment could significantly impact its potency and selectivity.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. Initial findings suggest that it exhibits favorable pharmacokinetic profiles with moderate solubility and reasonable bioavailability. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at expected therapeutic doses; however， further studies are necessary to fully characterize its safety profile before human trials can commence.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 4 -tert -butyl -N - ( 2 Z ) - 6 -fluoro - 3 -methyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - 2 - ylidenebenzamide . These algorithms can analyze vast datasets containing structural information about known active compounds (SAR) as well as experimental data from high-throughput screening assays (HTS). By leveraging these computational tools， researchers can rapidly optimize lead structures based on predefined criteria such as target affinity or metabolic stability。

In conclusion， 4 -tert -butyl -N -( 2 Z ) - 6 -fluoro - 3 -methyl - 2 , 3 dihydro - 1 , 3 benzothiazol -- 2 ylidenebenzamide ( CAS No .477510--99--9) represents an exciting advancement in medicinal chemistry with significant therapeutic potential。 Its unique structural features make it a compelling candidate for further investigation across multiple disease indications。 As research progresses， we can expect additional insights into its mechanism(s)of action ， which will be crucial for developing next-generation therapeutics targeting inflammation ， pain ，and possibly other neurological disorders。